Cas no 1227604-90-1 (5-Fluoro-1H-indol-6-ol)

• Product Name: 5-Fluoro-1H-indol-6-ol
• CAS No: 1227604-90-1
• MF: C₈H₆FNO
• MW: 151.137745380402
• CID: 4821558
• PubChem ID: 58716430
• Update Time: 2025-06-13

5-Fluoro-1H-indol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-1H-indol-6-ol
• 5-Fluoro-6-hydroxyindole
• 5-Fluoro-1H-indol-6-ol

• Inchi： 1S/C8H6FNO/c9-6-3-5-1-2-10-7(5)4-8(6)11/h1-4,10-11H
• InChI Key： DIOXLUIZJDBXIO-UHFFFAOYSA-N
• SMILES： FC1C(=CC2=C(C=1)C=CN2)O

Computed Properties

• Exact Mass: 151.043
• Monoisotopic Mass: 151.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Hydroxyindoles

Additional information on 5-Fluoro-1H-indol-6-ol

Comprehensive Analysis of 5-Fluoro-1H-indol-6-ol (CAS No. 1227604-90-1): Properties, Applications, and Research Insights

5-Fluoro-1H-indol-6-ol (CAS No. 1227604-90-1) is a fluorinated indole derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The compound's molecular formula and precise chemical properties make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential role in modulating enzymatic activity and receptor binding, which aligns with current trends in targeted drug discovery and small-molecule therapeutics.

In recent years, the demand for fluorinated heterocycles like 5-Fluoro-1H-indol-6-ol has surged, driven by their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. This compound's 6-hydroxyindole scaffold is a key motif in natural product synthesis, often explored for its antioxidant properties and neuroprotective effects. A 2023 study highlighted its relevance in neurodegenerative disease research, a hot topic in academic and industrial circles.

From a synthetic chemistry perspective, CAS No. 1227604-90-1 serves as a versatile building block for cross-coupling reactions and palladium-catalyzed transformations. Its electron-rich aromatic system allows for selective functionalization, making it indispensable in medicinal chemistry optimization. Notably, its fluorescence properties have been investigated for biomarker development, addressing the growing need for non-invasive diagnostic tools.

The compound's physicochemical parameters, including logP and pKa values, are critical for ADME/Tox profiling—a frequent search query among pharmacokinetics researchers. Recent computational studies using AI-driven molecular modeling (a trending topic in 2024) have predicted its potential interactions with serotonergic receptors, linking it to CNS drug development discussions.

In material science, 5-Fluoro-1H-indol-6-ol has shown promise in organic semiconductor applications due to its charge transport characteristics. This aligns with the surge in searches for bio-based electronic materials. Its crystal structure and supramolecular assembly behavior are also under investigation for nanotechnology applications.

Quality control protocols for CAS No. 1227604-90-1 typically involve HPLC purity analysis and mass spectrometry characterization—techniques frequently searched by analytical chemists. The compound's stability under various storage conditions and solvent compatibility are practical considerations for industrial users.

Emerging publications discuss its derivatives in anti-inflammatory drug candidates, connecting to widespread interest in immune modulation therapies. The 5-fluoro substitution pattern specifically attracts attention for its ability to influence membrane permeability—a key parameter in blood-brain barrier penetration studies.

Environmental fate studies of fluorinated indoles like this compound address the green chemistry movement's priorities. Its biodegradation pathways are being mapped to meet regulatory requirements—a hot-button issue in pharmaceutical sustainability discussions.

Patent literature reveals innovative applications of 5-Fluoro-1H-indol-6-ol in photodynamic therapy and fluorescence imaging probes, areas experiencing exponential growth. These developments respond to the increasing search volume for theranostic agents in precision medicine.

For synthetic chemists, optimization of large-scale production methods for this compound remains an active research area, particularly regarding atom economy and catalytic efficiency. Recent advances in continuous flow chemistry have shown promise for its industrial manufacture.

The compound's spectroscopic fingerprints (IR, NMR, UV-Vis) are well-documented, serving as reference data for laboratories engaged in structure elucidation—a perennial topic in analytical forums. Its chromatographic behavior under different HPLC conditions is another frequently searched technical aspect.

In summary, 5-Fluoro-1H-indol-6-ol (CAS No. 1227604-90-1) represents a multifaceted research tool with applications spanning from drug discovery to advanced materials. Its scientific relevance continues to expand as new studies uncover additional dimensions of its structure-activity relationships and functional versatility in cutting-edge research domains.